Cas no 1094226-93-3 (3-(difluoromethyl)sulfanylpropanoic acid)

• Product Name: 3-(difluoromethyl)sulfanylpropanoic acid
• CAS No: 1094226-93-3
• MF: C₄H₆F₂O₂S
• MW: 156.151047229767
• CID: 5176424
• PubChem ID: 43114901
• Update Time: 2026-03-05

3-(difluoromethyl)sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[(difluoromethyl)thio]-
• 3-((Difluoromethyl)thio)propanoic acid
• 3-(difluoromethyl)sulfanylpropanoic acid

• Inchi： 1S/C4H6F2O2S/c5-4(6)9-2-1-3(7)8/h4H,1-2H2,(H,7,8)
• InChI Key： PGMDMEWZKMYRLV-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCSC(F)F

Additional information on 3-(difluoromethyl)sulfanylpropanoic acid

Comprehensive Overview of 3-(Difluoromethyl)sulfanylpropanoic Acid (CAS No. 1094226-93-3)

3-(Difluoromethyl)sulfanylpropanoic acid (CAS No. 1094226-93-3) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. The compound features a difluoromethylsulfanyl group attached to a propanoic acid backbone, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule for its role in developing novel bioactive compounds and functional materials.

The growing demand for fluorinated compounds in drug discovery and crop protection has placed 3-(difluoromethyl)sulfanylpropanoic acid in the spotlight. Fluorine incorporation often enhances the metabolic stability, bioavailability, and binding affinity of molecules, which is why this compound is a valuable building block in medicinal chemistry. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, addressing key challenges in treating diseases like cancer and infectious diseases. Additionally, its sulfanylpropanoic acid moiety offers reactivity for further derivatization, enabling the creation of diverse chemical libraries.

From an industrial perspective, CAS No. 1094226-93-3 is also explored for its potential in agrochemical formulations. The difluoromethyl group is known to improve the pesticidal and herbicidal activity of compounds, aligning with the global push for sustainable agriculture. As farmers and agronomists seek eco-friendly solutions, this compound could play a pivotal role in next-generation crop protection products. Its stability under environmental conditions further enhances its appeal for field applications.

In material science, 3-(difluoromethyl)sulfanylpropanoic acid is investigated for its ability to modify polymer properties. The introduction of fluorine atoms can alter surface energy, thermal stability, and chemical resistance, making it useful for coatings, adhesives, and specialty plastics. With the rise of green chemistry, researchers are also examining its compatibility with bio-based polymers, addressing the demand for sustainable materials in packaging and automotive industries.

The synthesis and scalability of 3-(difluoromethyl)sulfanylpropanoic acid remain active areas of research. Optimizing production methods to reduce costs and environmental impact is critical for its commercial adoption. Recent advancements in catalytic fluorination and green solvents have shown promise in improving the efficiency of its manufacturing process. These innovations align with the broader trend toward sustainable chemical synthesis, a topic frequently searched by professionals in the field.

Safety and regulatory compliance are also key considerations for handling CAS No. 1094226-93-3. While not classified as hazardous, proper storage and handling protocols are essential to ensure workplace safety. Material Safety Data Sheets (MSDS) provide detailed guidelines, and companies are increasingly adopting digital tools to streamline compliance management. This focus on safety resonates with industry professionals searching for best practices in chemical handling.

In summary, 3-(difluoromethyl)sulfanylpropanoic acid (CAS No. 1094226-93-3) is a multifaceted compound with broad applications across pharmaceuticals, agriculture, and materials. Its unique structural features and reactivity make it a valuable asset for innovation in these fields. As research continues to uncover new uses and optimized synthesis routes, this compound is poised to remain a topic of interest for scientists and industry stakeholders alike.